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Compound of Interest

Compound Name: O-tert-Butyl-L-tyrosine

Cat. No.: B099354 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with O-tert-Butyl-L-tyrosine. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound

in a laboratory setting.

Personal Protective Equipment (PPE)
When handling O-tert-Butyl-L-tyrosine, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE includes:

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.[1][2]

[3] Gloves should be inspected before use and disposed of properly after handling the

compound.[2]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95

dust mask or a respirator should be used.[2][4]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[2][4] In case of a significant spill, a full suit and boots may be necessary.[2]
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Category Recommended PPE

Eye and Face Protection

Safety glasses with side shields or goggles.[1] A

face shield may be required in situations with a

high risk of splashing.[4]

Hand Protection
Chemical-resistant gloves (e.g., nitrile, butyl

rubber).[1][2][3]

Respiratory Protection
N95 dust mask or respirator if dust is generated.

[2][4]

Protective Clothing Lab coat or other protective garments.[2][4]

Operational Plan for Safe Handling
A systematic approach to handling O-tert-Butyl-L-tyrosine from receipt to disposal is critical

for laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the container in a designated, well-ventilated, cool, and dry area away from

incompatible materials such as strong oxidizing agents.[5][6]

2. Preparation and Weighing:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of dust.[4][5]

Before weighing, ensure all necessary PPE is correctly worn.

Use a spatula or other appropriate tool to transfer the powder, avoiding the creation of dust

clouds.

3. Experimental Use:
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When using O-tert-Butyl-L-tyrosine in experiments, ensure that all equipment is clean and

dry.

Avoid direct contact with skin, eyes, and clothing.[6]

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet

(SDS). For skin contact, wash the affected area with soap and water.[2][5] For eye contact,

rinse cautiously with water for several minutes.[4]

4. Spill Management:

In the event of a small spill, carefully sweep up the solid material and place it into a suitable,

labeled container for disposal.[5]

For larger spills, prevent the powder from spreading and entering drains.[5] Shovel the

material into a container for disposal.[2][5]

Ensure the spill area is thoroughly cleaned after the material has been removed.[6]

Disposal Plan
Proper disposal of O-tert-Butyl-L-tyrosine and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Chemical: Dispose of unused or waste O-tert-Butyl-L-tyrosine in accordance with

federal, state, and local environmental control regulations.[2][5] Do not dispose of it down the

drain.[5]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and weighing papers, should be considered contaminated and

disposed of as chemical waste.

Empty Containers: Handle uncleaned containers as you would the product itself. Tightly

close the container and dispose of it according to institutional and regulatory guidelines.

Workflow for Safe Handling of O-tert-Butyl-L-
tyrosine
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Caption: This diagram outlines the safe handling workflow for O-tert-Butyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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